Cas no 1869502-69-1 (Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate)

Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate is a heterocyclic compound featuring a 1,2,3-thiadiazole core linked to an aminoacetate ester moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and ester functional groups allows for versatile derivatization, enabling applications in peptide mimetics and heterocyclic scaffold construction. The 1,2,3-thiadiazole ring contributes to enhanced metabolic stability and bioactivity, which is advantageous in drug discovery. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined synthetic route ensures consistent purity and performance in research and industrial applications.

Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate structure

1869502-69-1 structure

Product Name:Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate

CAS No:1869502-69-1

MF:C₅H₇N₃O₂S

MW:173.192979097366

CID:5796122

PubChem ID:130592471

Update Time:2025-10-25

Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1869502-69-1
- methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate
- EN300-1835476
- Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate
- Inchi： 1S/C5H7N3O2S/c1-10-5(9)4(6)3-2-11-8-7-3/h2,4H,6H2,1H3
- InChI Key： RWGKCPXAHQCIBN-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)OC)N)N=N1

Computed Properties

Exact Mass: 173.02589765g/mol
Monoisotopic Mass: 173.02589765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 106Å²

Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1835476-0.05g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	0.05g	$768.0	2023-09-19
Enamine	EN300-1835476-0.1g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	0.1g	$804.0	2023-09-19
Enamine	EN300-1835476-0.25g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	0.25g	$840.0	2023-09-19
Enamine	EN300-1835476-0.5g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	0.5g	$877.0	2023-09-19
Enamine	EN300-1835476-1.0g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	1g	$1172.0	2023-06-03
Enamine	EN300-1835476-2.5g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	2.5g	$1791.0	2023-09-19
Enamine	EN300-1835476-5.0g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	5g	$3396.0	2023-06-03
Enamine	EN300-1835476-10.0g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	10g	$5037.0	2023-06-03
Enamine	EN300-1835476-1g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	1g	$914.0	2023-09-19
Enamine	EN300-1835476-5g	methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate	1869502-69-1	5g	$2650.0	2023-09-19

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Additional information on Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate

Recent Advances in the Study of Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate (CAS: 1869502-69-1)

Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate (CAS: 1869502-69-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole moiety, has shown promising potential in various therapeutic applications, including antimicrobial, antiviral, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

The synthesis of Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate has been a subject of intensive research due to its complex structure and the need for high yield and purity. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances the yield by 20% compared to previous methods. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In terms of biological activity, Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate has demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2023 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits a minimum inhibitory concentration (MIC) of 2 µg/mL against MRSA, which is comparable to existing frontline antibiotics. This finding underscores its potential as a new class of antimicrobial agents.

Furthermore, preliminary in vitro studies have indicated that Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate may possess anticancer properties. Research conducted at the National Cancer Institute (NCI) revealed that the compound induces apoptosis in human breast cancer cells (MCF-7) at low micromolar concentrations. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer cells.

Despite these promising findings, challenges remain in the clinical translation of Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate. Issues such as bioavailability, toxicity, and large-scale production need to be addressed. Ongoing research is focused on structural modifications to improve its pharmacokinetic properties and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Methyl 2-amino-2-(1,2,3-thiadiazol-4-yl)acetate (CAS: 1869502-69-1) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a compound of significant interest. Future research should prioritize addressing the current limitations and exploring its full therapeutic potential in preclinical and clinical settings.